Cas no 874221-25-7 (Ethanone, 2,2-dibromo-1-(3-thienyl)-)

• Product Name: Ethanone, 2,2-dibromo-1-(3-thienyl)-
• CAS No: 874221-25-7
• MF: C₆H₄Br₂OS
• MW: 283.96835899353
• CID: 1891562
• PubChem ID: 86091128
• Update Time: 2025-04-21

Ethanone, 2,2-dibromo-1-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2-dibromo-1-(3-thienyl)-
• 874221-25-7
• SY299265
• 2,2-Dibromo-1-(3-thienyl)ethanone

• Inchi： 1S/C6H4Br2OS/c7-6(8)5(9)4-1-2-10-3-4/h1-3,6H
• InChI Key： SCBHQBZUPWTNMH-UHFFFAOYSA-N
• SMILES： BrC(C(C1=CSC=C1)=O)Br

Computed Properties

• Exact Mass: 283.83291Da
• Monoisotopic Mass: 281.83496Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.3Ų